Cas no 1396892-43-5 ((2E)-N-6-(morpholin-4-yl)pyrimidin-4-yl-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-6-(morpholin-4-yl)pyrimidin-4-yl-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 1396892-43-5
• MF: C₁₅H₁₆N₄O₂S
• MW: 316.378141403198
• CID: 6199481
• PubChem ID: 71794853
• Update Time: 2025-05-19

(2E)-N-6-(morpholin-4-yl)pyrimidin-4-yl-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-6-(morpholin-4-yl)pyrimidin-4-yl-3-(thiophen-2-yl)prop-2-enamide
• F6257-1914
• (E)-N-(6-morpholinopyrimidin-4-yl)-3-(thiophen-2-yl)acrylamide
• N-(6-Morpholinopyrimidin-4-yl)-3-(thiophen-2-yl)acrylamide
• (E)-N-(6-morpholin-4-ylpyrimidin-4-yl)-3-thiophen-2-ylprop-2-enamide
• (2E)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]-3-(thiophen-2-yl)prop-2-enamide
• AKOS024545592
• 1396892-43-5
• VU0541800-1

• Inchi： 1S/C15H16N4O2S/c20-15(4-3-12-2-1-9-22-12)18-13-10-14(17-11-16-13)19-5-7-21-8-6-19/h1-4,9-11H,5-8H2,(H,16,17,18,20)/b4-3+
• InChI Key： GHIXYGHERHJXBM-ONEGZZNKSA-N
• SMILES： S1C=CC=C1/C=C/C(NC1=CC(=NC=N1)N1CCOCC1)=O

Computed Properties

• Exact Mass: 316.09939694g/mol
• Monoisotopic Mass: 316.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.6Ų

Additional information on (2E)-N-6-(morpholin-4-yl)pyrimidin-4-yl-3-(thiophen-2-yl)prop-2-enamide

Recent Advances in the Study of (2E)-N-6-(morpholin-4-yl)pyrimidin-4-yl-3-(thiophen-2-yl)prop-2-enamide (CAS: 1396892-43-5)

In recent years, the compound (2E)-N-6-(morpholin-4-yl)pyrimidin-4-yl-3-(thiophen-2-yl)prop-2-enamide (CAS: 1396892-43-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of key signaling pathways involved in cancer and inflammatory diseases. The morpholine and thiophene moieties in its structure contribute to its bioactivity, making it a subject of extensive investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of this compound. One notable study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against specific kinase targets, which are often dysregulated in cancer cells. The research highlighted the compound's ability to induce apoptosis and suppress tumor growth in preclinical models, suggesting its potential as a novel anticancer agent. Additionally, its favorable pharmacokinetic profile and low toxicity further underscore its therapeutic promise.

Another area of interest is the compound's role in modulating inflammatory responses. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that (2E)-N-6-(morpholin-4-yl)pyrimidin-4-yl-3-(thiophen-2-yl)prop-2-enamide effectively inhibits the production of pro-inflammatory cytokines in vitro. This finding opens new avenues for the development of anti-inflammatory drugs targeting chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The study also provided insights into the structure-activity relationship (SAR) of the compound, which could guide future optimization efforts.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent efforts have employed computational modeling and high-throughput screening to identify derivatives with improved properties. For instance, a 2024 study in ACS Chemical Biology utilized molecular docking and dynamics simulations to predict binding affinities and optimize the compound's interactions with its biological targets.

In conclusion, (2E)-N-6-(morpholin-4-yl)pyrimidin-4-yl-3-(thiophen-2-yl)prop-2-enamide (CAS: 1396892-43-5) represents a promising candidate for therapeutic development in oncology and inflammation. Ongoing research aims to overcome existing limitations and unlock its full potential. The integration of multidisciplinary approaches, including medicinal chemistry, structural biology, and computational modeling, will be crucial in advancing this compound toward clinical applications.